Cas no 5444-02-0 (6-hydroxy-4-methyl-2-oxo-1H-pyridine-3-carbonitrile)

• Product Name: 6-hydroxy-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• CAS No: 5444-02-0
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD00043831
• CID: 45887
• PubChem ID: 253660631
• Update Time: 2025-04-18

6-hydroxy-4-methyl-2-oxo-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 2,6-Dihydroxy-4-methyl-3-pyridinecarbonitrile
• 2,6-Dihydroxy-4-methylnicotinonitrile
• 3-Cyano-6-hydroxy-4-methyl-2-pyridone
• 3-Cyano-2,6-Dihydroxy-4-Methylpyridine
• 3-Cyano-2,6-dihydroxy-4-picoline
• 3-Cyano-4-methyl-2,6-pyridinediol
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• 2,6-dihydroxy-4-methylpyridine-3-carbonitrile
• 6-Hydroxy-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• YRGYYQCOWUULNF-UHFFFAOYSA-N
• 1,2-Dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile
• 2,6-Dihydroxy-3-cyano-4-methylpyridine
• 2-hyd
• 6-hydroxy-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• Nicotinonitrile, 2,6-dihydroxy-4-methyl-
• AB00683647-01
• W-110041
• 3-cyano-4-methyl-6-hydroxypyridone
• CHEMBL3086510
• AKOS000268878
• P10043
• 2-hydroxy-4-methyl-6-oxo-1H-pyridine-3-carbonitrile
• NS00033084
• SY015989
• 4-Methyl-3-cyan-2,6-dioxypyridin
• 6-hydroxy-5-cyano-4-methyl-2-pyridone
• 2-hydroxy-5-cyano-4-methylpyrid-6-one
• EN300-17738
• DTXSID2063890
• BDBM50443010
• AKOS000445810
• HMS1783B09
• 3-Pyridinecarbonitrile,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• NSC 19883
• NSC818302
• PB28990
• 40401-47-6
• CS-W018157
• 2,6-Dihydroxy-4-methyl nicotinonitrile
• BCP26881
• FT-0610663
• 2,6-dihydroxy-4-methyl-pyridine-3-carbonitrile
• 3-cyano-4-methyl-6-hydroxypyrid-2-one
• AM20061305
• Z57001599
• 3-Cyano-2,6-dihydroxy-4-methylpyridine Potassium Salt
• NSC19883
• NSC-818302
• PD128694
• A15641
• 4T-0009
• EINECS 226-639-7
• AC-8289
• F1920-0008
• F3250-0685
• C2620
• NSC-19883
• 3-Cyano-6-hydroxy-4-methylpyrid-2-one
• 2,6-dihydroxy-4-methylnicotinonitrile;2,6-Dihydroxy-3-cyano-4-methylpyridine
• 2,6-Dihydroxy-4-methyl-3-pyridinecarbonitrile, 99%
• CCG-274493
• Pyridine-3-carbonitrile, 2,6-dihydroxy-4-methyl-
• 5444-02-0
• SCHEMBL1222275
• HMS3741M13
• MFCD00023471
• AKOS002254697
• VU0607315-1
• 3-cyano-6-hydroxy-4-methyl-2(1h)-pyridone
• hUP1-IN-1
• HY-W017441
• BBL027991
• NSC829745
• STL558375
• NSC-829745
• DB-020213
• STL377949

• MDL： MFCD00043831
• Inchi： 1S/C7H6N2O2/c1-4-2-6(10)9-7(11)5(4)3-8/h2H,1H3,(H2,9,10,11)
• InChI Key： YRGYYQCOWUULNF-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C)=CC(N1)=O

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 0
• Topological Polar Surface Area: 73.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.38
• Melting Point: 300°C(dec.)(lit.)
• Boiling Point: 323℃ at 760 mmHg
• Flash Point: 149.1℃
• Refractive Index: 1.491
• PSA: 77.14000
• LogP: 0.67288
• Solubility: Not determined
• Sensitiveness: Sensitive to air

6-hydroxy-4-methyl-2-oxo-1H-pyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles